Cas no 2138307-20-5 (4(1H)-Cinnolinone, 6,7-dibromo-3-methyl-)

• Product Name: 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl-
• CAS No: 2138307-20-5
• MF: C₉H₆Br₂N₂O
• MW: 317.964740276337
• CID: 5288729
• Update Time: 2025-08-05

4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl-

• Inchi： 1S/C9H6Br2N2O/c1-4-9(14)5-2-6(10)7(11)3-8(5)13-12-4/h2-3H,1H3,(H,13,14)
• InChI Key： KNBYISDCBMQJRE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(Br)=C2)C(=O)C(C)=N1

Additional information on 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl-

Introduction to 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- (CAS No. 2138307-20-5)

4(1H)-Cinnolinone, 6,7-dibromo-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 2138307-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound belongs to the cinnolinone class, characterized by its fused bicyclic structure consisting of a benzene ring and a pyrrole ring. The presence of bromine substituents at the 6 and 7 positions, along with a methyl group at the 3 position, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- make it an intriguing candidate for drug discovery and development. The bromine atoms introduce halogenation sites that are highly reactive in various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel derivatives with enhanced pharmacological profiles. Additionally, the methyl group at the 3 position can serve as a handle for further functionalization via alkylation or oxidation reactions, expanding the compound's synthetic utility.

In recent years, there has been growing interest in exploring the biological activities of cinnolinone derivatives. The brominated cinnolinones have shown promise in several preclinical studies due to their ability to interact with specific biological targets. For instance, research has indicated that compounds with similar structural motifs may exhibit antimicrobial, anti-inflammatory, and anticancer properties. The electron-withdrawing nature of the bromine atoms enhances the compound's binding affinity to certain enzymes and receptors, making it a potential lead compound for therapeutic intervention.

One of the most compelling aspects of 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- is its versatility in medicinal chemistry applications. The presence of multiple reactive sites allows chemists to tailor the molecule's properties by introducing additional functional groups or by modifying existing ones. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small changes in structure can significantly alter biological activity. Researchers have leveraged this compound to develop novel inhibitors targeting key enzymes involved in metabolic disorders and oncogenesis.

The synthesis of 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the bromination of a parent cinnolinone derivative followed by selective methylation at the 3 position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents with high regioselectivity. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production if needed.

The pharmacological evaluation of 4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- has revealed several promising leads. Studies have demonstrated that derivatives of this compound can modulate pathways associated with cancer cell proliferation and apoptosis. The bromine atoms play a crucial role in these interactions by enhancing binding affinity to target proteins. Furthermore, computational modeling has been used to predict potential binding modes of this compound with biological receptors, providing insights into its mechanism of action.

In conclusion,4(1H)-Cinnolinone, 6,7-dibromo-3-methyl- (CAS No. 2138307-20-5) represents a structurally intriguing and biologically relevant compound in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for further chemical exploration and drug development. As advancements continue in synthetic methodologies and computational biology, this compound is poised to contribute significantly to the discovery of novel therapeutic agents targeting various diseases.